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Compound of Interest

Compound Name: Glovadalen

Cat. No.: B15620572

1.0 Purpose

This document provides a comprehensive, step-by-step procedure for the safe and compliant
disposal of Glovadalen, its containers, and any associated contaminated materials. Adherence
to these guidelines is mandatory to ensure personnel safety, environmental protection, and
regulatory compliance.

2.0 Scope

These procedures apply to all forms of Glovadalen waste, including but not limited to:
e Unused or expired Glovadalen powder.

e Solutions containing Glovadalen.

o Contaminated personal protective equipment (PPE).

o Contaminated laboratory consumables (e.g., vials, pipette tips, culture plates).

» Empty Glovadalen containers.

3.0 Hazard Assessment

Glovadalen is an investigational compound. As such, its full toxicological and environmental
profile is not yet fully characterized. Therefore, Glovadalen waste must be managed as
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hazardous waste. All personnel handling Glovadalen waste must consult the Material Safety
Data Sheet (MSDS) and be fully trained on its contents.

4.0 Personal Protective Equipment (PPE)

At a minimum, the following PPE must be worn when handling Glovadalen waste:
« Nitrile gloves (double-gloving recommended).

o Safety glasses with side shields or chemical splash goggles.

e Alaboratory coat.

5.0 Waste Segregation and Disposal Procedures

Proper segregation of Glovadalen waste is critical. The following table outlines the different
waste streams and their corresponding disposal procedures.
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Waste Type Description

Container Type

Disposal Procedure

Unused or expired
Solid Glovadalen
Waste

Glovadalen powder,
contaminated spill

cleanup materials.

Labeled, sealed,
hazardous waste
container (yellow with
purple lid for
cytotoxic/cytostatic

agents)[1].

1. Place waste in the
designated container.
2. Ensure the
container is securely
sealed. 3. Store in a
designated hazardous
waste accumulation
area. 4. Arrange for
pickup by the
institution's
Environmental Health
and Safety (EHS)
department for

incineration[1][2].

Solutions containing

o Glovadalen, rinsates
Liquid Glovadalen

from cleaning
Waste

contaminated

glassware.

Labeled, sealed,
hazardous waste
container (4L, 10L, or
20L)[3].

1. Collect all liquid
waste in the
designated container.
2. Do not mix with
other chemical waste
streams unless
explicitly approved by
EHS. 3. Keep the
container sealed when
not in use. 4. Store in
secondary
containment in a
designated hazardous
waste accumulation
area. 5. Arrange for
pickup by EHS for

incineration[2].

Contaminated Sharps Needles, syringes,

scalpels, or any other

sharp object

Puncture-resistant
sharps container

specifically for

1. Place sharps
directly into the
designated container

immediately after use.
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contaminated with

Glovadalen.

hazardous chemical

waste.

2. Do not recap, bend,
or break needles. 3.
Once the container is
3/4 full, seal it and
arrange for pickup by
EHS.

Contaminated
Labware & PPE

Gloves, pipette tips,
vials, and other
disposable labware
contaminated with

Glovadalen.

Labeled hazardous
waste bag or
container (yellow for

incineration)[1].

1. Collect all
contaminated items in
the designated
container. 2. Seal the
container when full or
at the end of the
experiment. 3.
Arrange for pickup by
EHS for incineration[1]

[4].

Empty Glovadalen
Containers

Original Glovadalen
containers that are
empty.

Regular trash, after

defacing the label[5].

1. Triple rinse the
empty container with a
suitable solvent (e.g.,
water or ethanol). The
rinsate must be
collected as liquid
Glovadalen waste. 2.
Deface the label to
obscure all
information[5]. 3.
Dispose of the
container in the

regular trash[2].

6.0 Experimental Protocols: Deactivation of Glovadalen in Aqueous Solutions

For specific experimental applications requiring the deactivation of Glovadalen in aqueous

solutions prior to disposal, the following protocol must be followed. This procedure is only for

small volumes (<1L) and does not replace the requirement for EHS pickup of bulk waste.
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6.1 Materials

Glovadalen solution (<1% concentration).

Sodium hypochlorite solution (5.25%).

Sodium thiosulfate solution (1M).

pH meter.

Stir plate and stir bar.

Appropriate PPE.

6.2 Methodology

Place the Glovadalen solution in a suitable beaker within a fume hood.

While stirring, slowly add 10 mL of sodium hypochlorite solution for every 100 mL of
Glovadalen solution.

Allow the mixture to react for a minimum of 30 minutes.

Quench the excess sodium hypochlorite by adding 1M sodium thiosulfate solution dropwise
until a starch-iodide test indicates the absence of an oxidizer.

Neutralize the solution to a pH between 6.0 and 8.0 using appropriate acid or base.

The deactivated solution can now be disposed of as liquid Glovadalen waste through EHS.
7.0 Spill Management

In the event of a Glovadalen spill, refer to the Glovadalen MSDS. The general procedure is as
follows:

o Evacuate the immediate area and alert others.

e If the spill is large or you are unsure how to proceed, contact EHS immediately.
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For small spills, don appropriate PPE.

Cover the spill with an absorbent material.

Carefully collect the absorbed material and place it in the solid Glovadalen waste container.

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous

waste.
8.0 Diagrams

8.1 Glovadalen Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ucl.ac.uk [ucl.ac.uk]

2. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

3. orf.od.nih.gov [orf.od.nih.gov]

4. Biological Waste Disposal | Safety Services - UCL — University College London [ucl.ac.uk]

5. fda.gov [fda.gov]

To cite this document: BenchChem. [Standard Operating Procedure: Glovadalen Disposal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620572#glovadalen-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620572?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

